3-(3-methyl-1H-pyrazol-1-yl)-6-{4-[(pyridin-3-yl)methyl]piperazin-1-yl}pyridazine
CAS No.: 2549029-09-4
Cat. No.: VC11812012
Molecular Formula: C18H21N7
Molecular Weight: 335.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2549029-09-4 |
|---|---|
| Molecular Formula | C18H21N7 |
| Molecular Weight | 335.4 g/mol |
| IUPAC Name | 3-(3-methylpyrazol-1-yl)-6-[4-(pyridin-3-ylmethyl)piperazin-1-yl]pyridazine |
| Standard InChI | InChI=1S/C18H21N7/c1-15-6-8-25(22-15)18-5-4-17(20-21-18)24-11-9-23(10-12-24)14-16-3-2-7-19-13-16/h2-8,13H,9-12,14H2,1H3 |
| Standard InChI Key | SZMCXVGTLHVTQJ-UHFFFAOYSA-N |
| SMILES | CC1=NN(C=C1)C2=NN=C(C=C2)N3CCN(CC3)CC4=CN=CC=C4 |
| Canonical SMILES | CC1=NN(C=C1)C2=NN=C(C=C2)N3CCN(CC3)CC4=CN=CC=C4 |
Introduction
Structural Features
-
Pyrazole Ring: The pyrazole ring is a common motif in many biologically active compounds, often contributing to their pharmacological properties. Substitution patterns on the pyrazole ring, such as the presence of a methyl group at the N1 position, are common and can influence the compound's reactivity and biological activity .
-
Pyridazine Ring: Pyridazine is another heterocyclic ring known for its presence in various pharmaceuticals. It can participate in hydrogen bonding and π-π interactions, which are crucial for drug-receptor interactions.
-
Piperazine Ring: The piperazine moiety is frequently used in drug design due to its ability to participate in hydrogen bonding and its role in modulating the compound's basicity and lipophilicity.
Potential Biological Applications
Compounds with similar structures have been explored for various biological activities, including:
-
Pharmacological Activity: Heterocyclic compounds are known for their diverse pharmacological activities, such as acting as inhibitors or modulators of enzymes and receptors.
-
Biomedical Applications: The presence of pyrazole and pyridazine rings suggests potential applications in areas like oncology, neurology, or infectious diseases.
Research Findings and Future Directions
While specific research findings on 3-(3-methyl-1H-pyrazol-1-yl)-6-{4-[(pyridin-3-yl)methyl]piperazin-1-yl}pyridazine are not available, studies on related compounds highlight the importance of structural modifications in achieving desired biological activities. Future research could focus on synthesizing analogs with varying substituents to explore their pharmacological profiles.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume